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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661 Get Quote

In the intricate world of fragrance chemistry, the selection of individual aroma compounds is

paramount to achieving a desired olfactory profile and performance. Among the vast palette

available to perfumers and researchers, esters of terpineol, such as terpinyl butyrate and

terpinyl acetate, are frequently employed for their versatile and pleasant scent characteristics.

This guide provides a detailed comparison of these two molecules in fragrance applications,

supported by available data and outlining key experimental protocols for their evaluation.

Chemical and Physical Properties
Terpinyl butyrate and terpinyl acetate are both monoterpenoid esters, sharing a common

terpinyl alcohol backbone but differing in their ester functional group. This structural difference,

while seemingly minor, imparts distinct physicochemical properties that influence their

performance as fragrance ingredients.
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Property Terpinyl Butyrate Terpinyl Acetate

Molecular Formula C14H24O2 C12H20O2

Molecular Weight 224.34 g/mol 196.29 g/mol

Appearance Colorless, oily liquid
Colorless to slightly yellow

liquid[1]

Boiling Point 243 - 245 °C[2] ~220 °C

Vapor Pressure (est. @ 25°C) 0.0126 hPa
0.026365 mm Hg (~0.035 hPa)

@ 23°C[3]

LogP (o/w) 3.2 3.6[3]

CAS Number 2153-28-8[2] 80-26-2

Olfactory Profile and Applications
The primary distinction between terpinyl butyrate and terpinyl acetate from a perfumery

standpoint lies in their odor profiles.

Terpinyl Butyrate is characterized by a complex aroma with fruity, floral, and herbal notes.[4]

Its scent is often described as having a rosemary-like, acrid, and fruity character with a

balsamic undertone, and a taste reminiscent of plum.[5] This profile makes it a valuable

component in creating rich, fruity, and floral fragrances, and it is also used as a flavoring agent.

[2]

Terpinyl Acetate possesses a cleaner, more herbaceous, and floral scent with prominent

lavender and bergamot nuances.[3][6] It is widely used to impart a fresh, sweet, and slightly

fruity-floral character to a variety of fragrance types, including lavender, bergamot, and fougère

compositions.[1] Its stability and resistance to discoloration make it a popular choice in many

formulations.

Caption: Olfactory profile comparison of Terpinyl Butyrate and Terpinyl Acetate.
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The performance of a fragrance ingredient is determined by several factors, including its

volatility, substantivity (longevity), and odor threshold.

Performance Parameter Terpinyl Butyrate Terpinyl Acetate

Volatility
Lower (Higher Boiling Point,

Lower Vapor Pressure)

Higher (Lower Boiling Point,

Higher Vapor Pressure)[3]

Substantivity Data not available
20-24 hours on a smelling

strip[6]

Odor Threshold Data not available Data not available

While specific odor threshold data for these compounds are not readily available in public

literature, the lower volatility of terpinyl butyrate, suggested by its higher boiling point and

lower estimated vapor pressure, would imply a longer-lasting but potentially less intense initial

aroma compared to terpinyl acetate. The reported substantivity of terpinyl acetate indicates

good longevity on a testing strip.

Experimental Protocols
To quantitatively assess the performance of fragrance ingredients like terpinyl butyrate and

terpinyl acetate, standardized experimental protocols are essential.

Gas Chromatography-Olfactometry (GC-O) for Odor
Profile and Threshold Determination
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory perception. It is used to identify the specific aroma-active compounds in a

mixture and can be adapted to determine odor thresholds.

Fragrance Sample
(Diluted in Solvent)

Gas Chromatography
(Separation of Volatiles) Effluent Splitter

Mass Spectrometer
(Identification)

Olfactory Detection Port
(Human Assessor)

Data Acquisition
(Chromatogram & Aromagram)
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Methodology:

Sample Preparation: A solution of the fragrance compound (e.g., terpinyl acetate or terpinyl
butyrate) is prepared in an appropriate solvent at a known concentration.

GC Separation: The sample is injected into a gas chromatograph, where the individual

components are separated based on their volatility and interaction with the stationary phase

of the column.

Effluent Splitting: The column effluent is split between a conventional detector (such as a

mass spectrometer for chemical identification) and a sniffing port.

Olfactory Evaluation: A trained sensory panelist or an individual assessor sniffs the effluent

from the sniffing port and records the time, intensity, and description of any detected odors.

Data Analysis: The resulting "aromagram" is correlated with the chromatogram to identify the

odor-active compounds. For odor threshold determination, a series of dilutions of the sample

are analyzed, and the lowest concentration at which the odor can be reliably detected is

determined.

Evaluation of Substantivity on Fabric
The longevity of a fragrance on a substrate, such as fabric, is a critical performance indicator,

particularly for laundry care products.

Methodology:

Fabric Preparation: Standardized fabric swatches (e.g., cotton) are washed with a non-

fragranced detergent base.

Fragrance Application: A defined amount of the fragrance compound, either neat or in a

simple solvent, is applied to the center of each fabric swatch.
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Drying and Storage: The swatches are allowed to air-dry for a specified period under

controlled temperature and humidity.

Sensory Evaluation: At predetermined time intervals (e.g., 0, 4, 8, 24, 48 hours), a trained

sensory panel evaluates the odor intensity of the swatches. The intensity is typically rated on

a numerical scale.

Data Analysis: The decline in odor intensity over time is plotted to determine the substantivity

profile of the fragrance compound.

Conclusion
Terpinyl butyrate and terpinyl acetate offer distinct olfactory profiles that make them suitable

for different fragrance applications. Terpinyl butyrate provides a complex, fruity-floral

character, while terpinyl acetate delivers a fresh, herbaceous-lavender note. Based on their

physical properties, terpinyl butyrate is expected to be less volatile and potentially more

substantive than terpinyl acetate, although further experimental data is needed to confirm this.

The selection between these two esters will ultimately depend on the specific creative direction

of the fragrance and the desired performance characteristics in the final application. The

experimental protocols outlined provide a framework for researchers and developers to

conduct their own comparative assessments and generate the quantitative data necessary for

informed ingredient selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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